Cas no 1254033-51-6 (methyl 3-amino-2-methyl-2-phenylpropanoate)

• Product Name: methyl 3-amino-2-methyl-2-phenylpropanoate
• CAS No: 1254033-51-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5207057
• PubChem ID: 3771862
• Update Time: 2025-10-29

methyl 3-amino-2-methyl-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-methyl-2-phenylpropanoate
• methyl3-amino-2-methyl-2-phenylpropanoate
• Benzeneacetic acid, α-(aminomethyl)-α-methyl-, methyl ester

• Inchi： 1S/C11H15NO2/c1-11(8-12,10(13)14-2)9-6-4-3-5-7-9/h3-7H,8,12H2,1-2H3
• InChI Key： YOOMBTZPWPECKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C1C=CC=CC=1)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3

Additional information on methyl 3-amino-2-methyl-2-phenylpropanoate

Recent Advances in the Application of Methyl 3-amino-2-methyl-2-phenylpropanoate (CAS: 1254033-51-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-2-methyl-2-phenylpropanoate (CAS: 1254033-51-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting neurological disorders and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of methyl 3-amino-2-methyl-2-phenylpropanoate is its application in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a critical neurotransmitter involved in the regulation of neuronal excitability, and its analogs have been extensively investigated for their potential in treating anxiety, epilepsy, and other neurological conditions. Recent research has demonstrated that methyl 3-amino-2-methyl-2-phenylpropanoate serves as a versatile building block for the preparation of GABAergic compounds with enhanced pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of a series of GABA analogs using this compound, which exhibited improved blood-brain barrier penetration and reduced side effects compared to existing therapeutics.

In addition to its role in GABA analog synthesis, methyl 3-amino-2-methyl-2-phenylpropanoate has also been explored for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers found that derivatives of methyl 3-amino-2-methyl-2-phenylpropanoate exhibited selective COX-2 inhibition, suggesting their potential as lead compounds for the development of new anti-inflammatory drugs with fewer gastrointestinal side effects than traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic versatility of methyl 3-amino-2-methyl-2-phenylpropanoate has also been a focus of recent research. A study in Organic Letters (2023) described an efficient and scalable method for the enantioselective synthesis of this compound using asymmetric hydrogenation. This advancement is particularly significant for the pharmaceutical industry, as it enables the production of enantiomerically pure forms of the compound, which are often required for drug development due to their distinct biological activities. The study reported a high yield (over 90%) and excellent enantiomeric excess (ee > 99%), making this method highly attractive for industrial applications.

Despite these promising developments, challenges remain in the optimization of methyl 3-amino-2-methyl-2-phenylpropanoate-based therapeutics. For example, researchers have noted the need for further pharmacokinetic and toxicological studies to fully assess the safety and efficacy of derivatives derived from this compound. Additionally, the development of more efficient synthetic routes to reduce production costs and environmental impact is an ongoing area of investigation. Nevertheless, the recent progress in understanding and applying methyl 3-amino-2-methyl-2-phenylpropanoate underscores its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, methyl 3-amino-2-methyl-2-phenylpropanoate (CAS: 1254033-51-6) continues to attract attention in the scientific community for its diverse applications in medicinal chemistry. From its role in the synthesis of GABA analogs to its anti-inflammatory properties and advancements in enantioselective synthesis, this compound represents a promising avenue for the development of novel therapeutics. Future research will likely focus on addressing the remaining challenges and expanding the scope of its applications, paving the way for new breakthroughs in the treatment of neurological and inflammatory diseases.